LITHIUM ION CHROMATOGRAPHY STANDARD
LITHIUM ION CHROMATOGRAPHY STANDARD
Lithium, also known as lithium ion or lithium element, belongs to the class of inorganic compounds known as homogeneous alkali metal compounds. These are inorganic compounds containing only metal atoms, with the largest atom being a alkali metal atom. Lithium has been primarily detected in saliva, urine, blood, and cerebrospinal fluid.
Lithium Cation is a monovalent cation that is metabolized much like sodium and is important in many cellular functions inside or on the surface of cells.
Lithium was used during the 19th century to treat gout. Lithium salts such as lithium carbonate (Li2CO3), lithium citrate, and lithium orotate are mood stabilizers. They are used in the treatment of bipolar disorder, since unlike most other mood altering drugs, they counteract both mania and depression. Lithium can also be used to augment other antidepressant drugs. It is also sometimes prescribed as a preventive treatment for migraine disease and cluster headaches. The active principle in these salts is the lithium ion Li+, which having a smaller diameter, can easily displace K+ and Na+ and even Ca+2, in spite of its greater charge, occupying their sites in several critical neuronal enzymes and neurotransmitter receptors.
Lithium Cation is a monovalent cation that is metabolized much like sodium and is important in many cellular functions inside or on the surface of cells.
Lithium was used during the 19th century to treat gout. Lithium salts such as lithium carbonate (Li2CO3), lithium citrate, and lithium orotate are mood stabilizers. They are used in the treatment of bipolar disorder, since unlike most other mood altering drugs, they counteract both mania and depression. Lithium can also be used to augment other antidepressant drugs. It is also sometimes prescribed as a preventive treatment for migraine disease and cluster headaches. The active principle in these salts is the lithium ion Li+, which having a smaller diameter, can easily displace K+ and Na+ and even Ca+2, in spite of its greater charge, occupying their sites in several critical neuronal enzymes and neurotransmitter receptors.
Brand Name:
Vulcanchem
CAS No.:
17341-24-1
VCID:
VC0096436
InChI:
InChI=1S/Li/q+1
SMILES:
[Li+]
Molecular Formula:
Li+
Molecular Weight:
7 g/mol
LITHIUM ION CHROMATOGRAPHY STANDARD
CAS No.: 17341-24-1
Main Products
VCID: VC0096436
Molecular Formula: Li+
Molecular Weight: 7 g/mol
| CAS No. | 17341-24-1 |
|---|---|
| Product Name | LITHIUM ION CHROMATOGRAPHY STANDARD |
| Molecular Formula | Li+ |
| Molecular Weight | 7 g/mol |
| IUPAC Name | lithium(1+) |
| Standard InChI | InChI=1S/Li/q+1 |
| Standard InChIKey | HBBGRARXTFLTSG-UHFFFAOYSA-N |
| SMILES | [Li+] |
| Canonical SMILES | [Li+] |
| Boiling Point | 1336 |
| Melting Point | 180.5 190°C |
| Physical Description | Solid |
| Description | Lithium, also known as lithium ion or lithium element, belongs to the class of inorganic compounds known as homogeneous alkali metal compounds. These are inorganic compounds containing only metal atoms, with the largest atom being a alkali metal atom. Lithium has been primarily detected in saliva, urine, blood, and cerebrospinal fluid. Lithium Cation is a monovalent cation that is metabolized much like sodium and is important in many cellular functions inside or on the surface of cells. Lithium was used during the 19th century to treat gout. Lithium salts such as lithium carbonate (Li2CO3), lithium citrate, and lithium orotate are mood stabilizers. They are used in the treatment of bipolar disorder, since unlike most other mood altering drugs, they counteract both mania and depression. Lithium can also be used to augment other antidepressant drugs. It is also sometimes prescribed as a preventive treatment for migraine disease and cluster headaches. The active principle in these salts is the lithium ion Li+, which having a smaller diameter, can easily displace K+ and Na+ and even Ca+2, in spite of its greater charge, occupying their sites in several critical neuronal enzymes and neurotransmitter receptors. |
| Solubility | Violent reaction |
| PubChem Compound | 28486 |
| Last Modified | Dec 23 2021 |
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